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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046 Get Quote

An In-depth Technical Guide to 2,3-
Dichlorobenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-Dichlorobenzoyl chloride, a key intermediate in organic synthesis. The

information is curated for professionals in research and development, particularly in the

pharmaceutical and chemical industries.

Core Physical and Chemical Properties
2,3-Dichlorobenzoyl chloride is a halogenated aromatic compound with the chemical formula

C₇H₃Cl₃O.[1][2][3] It appears as a white or colorless to light yellow powder, lump, or clear liquid.

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of 2,3-
Dichlorobenzoyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b057046?utm_src=pdf-interest
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-3-dichlorobenzoyl-chloride.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/cds001447
https://www.scbt.com/p/2-3-dichlorobenzoyl-chloride-2905-60-4
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://www.benchchem.com/product/b057046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₃Cl₃O[1][2][3][4]

Molecular Weight 209.46 g/mol [1][2][3][4]

CAS Number 2905-60-4[1][2][3]

Appearance
White or Colorless to Light yellow powder to

lump to clear liquid

Thermal Properties Value

Melting Point 29-32 °C[4]

Boiling Point
257.2 ± 20.0 °C at 760 mmHg[4], 140 °C at 14

mmHg[5]

Flash Point 105.9 ± 22.3 °C[4]

Physical Properties Value

Density 1.5 ± 0.1 g/cm³[4]

Solubility Soluble in Toluene[5]

Synthesis and Experimental Protocols
2,3-Dichlorobenzoyl chloride is primarily synthesized through two main routes: the reaction of

2,3-dichlorobenzoic acid with a chlorinating agent or the hydrolysis of 2,3-

dichlorobenzotrichloride.

From 2,3-Dichlorobenzoic Acid
A common laboratory and industrial method involves the reaction of 2,3-dichlorobenzoic acid

with thionyl chloride.[1][6][7]

Experimental Protocol:
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To a reaction vessel equipped with a reflux condenser and a stirring mechanism, add 2,3-

dichlorobenzoic acid and an excess of thionyl chloride.

Heat the mixture to reflux and maintain for a period sufficient to ensure complete reaction

(typically monitored by the cessation of gas evolution).

After the reaction is complete, distill off the excess thionyl chloride.

The crude 2,3-Dichlorobenzoyl chloride can then be purified by vacuum distillation.

From 2,3-Dichlorobenzotrichloride
This method involves the controlled hydrolysis of 2,3-dichlorobenzotrichloride.[1][6]

Experimental Protocol:

2,3-Dichlorotoluene undergoes photochlorination to produce 2,3-dichlorobenzotrichloride.[6]

[7]

The resulting 2,3-dichlorobenzotrichloride is then hydrolyzed. A reactor is loaded with 2,3-

dichlorobenzotrichloride and a catalytic amount of a Lewis acid, such as zinc chloride

(ZnCl₂).[1][6]

The mixture is heated to a temperature between 100 and 180 °C.[6][7]

Water is added dropwise to the heated mixture while maintaining the temperature.[1][6]

The reaction is allowed to proceed for several hours.[1]

The crude product is then purified by distillation to yield 2,3-Dichlorobenzoyl chloride.[1][6]
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Caption: Synthesis pathways for 2,3-Dichlorobenzoyl chloride.

Chemical Reactivity and Applications
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2,3-Dichlorobenzoyl chloride is a reactive compound due to the presence of the acyl chloride

functional group. It readily undergoes nucleophilic acyl substitution reactions.

A significant application of 2,3-Dichlorobenzoyl chloride is in the synthesis of the anti-

epileptic drug lamotrigine.[6][7] In this multi-step synthesis, it serves as a precursor to 2,3-

dichlorobenzoyl cyanide.

Reaction with Cuprous Cyanide:

2,3-Dichlorobenzoyl chloride is reacted with cuprous cyanide (CuCN) to form 2,3-

dichlorobenzoyl cyanide. This reaction is a key step in the synthesis of lamotrigine.[6][7]

Experimental Protocol:

A reactor is charged with 2,3-Dichlorobenzoyl chloride and cuprous cyanide.[6]

The mixture is heated to approximately 160-165 °C and stirred for several hours.[6]

After cooling, a solvent such as toluene is added.[6]

The inorganic salts are removed by filtration.[6]

The solvent is removed from the filtrate by distillation under reduced pressure.[6]

The crude 2,3-dichlorobenzoyl cyanide is then purified by crystallization.[6]
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Caption: Role of 2,3-Dichlorobenzoyl chloride in Lamotrigine synthesis.

Safety and Handling
2,3-Dichlorobenzoyl chloride is classified as a hazardous substance. It is corrosive and

causes severe skin burns and eye damage.[8][9][10] It may also cause respiratory irritation.[8]

Handling Precautions:
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Use only in a well-ventilated area, preferably under a chemical fume hood.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and protective clothing.[10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Keep away from incompatible materials.

Store in a tightly closed, corrosion-resistant container in a dry, cool, and well-ventilated

place.[8][10]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[8][10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[8][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Conclusion
2,3-Dichlorobenzoyl chloride is a valuable chemical intermediate with well-defined physical

and chemical properties. Its reactivity makes it a crucial building block in the synthesis of

pharmaceuticals, most notably lamotrigine. A thorough understanding of its properties,

synthesis, and handling procedures is essential for its safe and effective use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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